17-(N,N-diisopropylcarboxamide)estra-1,3,5(10)-triene-3-carboxylic acid
17-(N,N-diisopropylcarboxamide)estra-1,3,5(10)-triene-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
124650-99-3
VCID:
VC0038879
InChI:
InChI=1S/C26H37NO3/c1-15(2)27(16(3)4)24(28)23-11-10-22-21-9-6-17-14-18(25(29)30)7-8-19(17)20(21)12-13-26(22,23)5/h7-8,14-16,20-23H,6,9-13H2,1-5H3,(H,29,30)/t20-,21-,22+,23-,26+/m1/s1
SMILES:
CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)C(=O)O)C
Molecular Formula:
C26H37NO3
Molecular Weight:
411.6 g/mol
17-(N,N-diisopropylcarboxamide)estra-1,3,5(10)-triene-3-carboxylic acid
CAS No.: 124650-99-3
Main Products
VCID: VC0038879
Molecular Formula: C26H37NO3
Molecular Weight: 411.6 g/mol
| CAS No. | 124650-99-3 |
|---|---|
| Product Name | 17-(N,N-diisopropylcarboxamide)estra-1,3,5(10)-triene-3-carboxylic acid |
| Molecular Formula | C26H37NO3 |
| Molecular Weight | 411.6 g/mol |
| IUPAC Name | (8S,9S,13S,14S,17S)-17-[di(propan-2-yl)carbamoyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3-carboxylic acid |
| Standard InChI | InChI=1S/C26H37NO3/c1-15(2)27(16(3)4)24(28)23-11-10-22-21-9-6-17-14-18(25(29)30)7-8-19(17)20(21)12-13-26(22,23)5/h7-8,14-16,20-23H,6,9-13H2,1-5H3,(H,29,30)/t20-,21-,22+,23-,26+/m1/s1 |
| Standard InChIKey | VXKTZBKORWNMBL-OPMJLWCUSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)C(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)C(=O)O)C |
| SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)C(=O)O)C |
| Canonical SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)C(=O)O)C |
| Synonyms | 17-(N,N-diisopropylcarboxamide)estra-1,3,5(10)-triene-3-carboxylic acid 17-DCETCA |
| PubChem Compound | 195410 |
| Last Modified | Nov 11 2021 |
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